Cas no 159783-29-6 (3-Isopropoxy-4-methoxybenzoic acid)

• Product Name: 3-Isopropoxy-4-methoxybenzoic acid
• CAS No: 159783-29-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1083549
• PubChem ID: 2736680
• Update Time: 2025-05-19

3-Isopropoxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isopropoxy-4-methoxybenzoic acid
• AC1MC64I
• AC1Q4C5T
• CTK7A7196
• HMS556A01
• Maybridge1_005105
• MolPort-001-757-030
• Oprea1_170964
• SureCN3924278
• 4-Methoxy-3-[(prop-2-yl)oxy]benzoic acid, 4-Carboxy-2-isopropoxyanisole
• RWEWUTIPMKOWRT-UHFFFAOYSA-N
• 3-isopropoxy-4-methoxybenzoic acid, AldrichCPR
• CS-0206236
• E97723
• SCHEMBL3924278
• 4-methoxy-3-(propan-2-yloxy)benzoic acid
• 159783-29-6
• DTXSID40371524
• 4-methoxy-3-propan-2-yloxybenzoic acid
• AKOS000167747
• PS-3169
• 3-ISOPROPOXY-4-METHOXYBENZOICACID
• Benzoic acid, 4-methoxy-3-(1-methylethoxy)-
• MFCD00831064

• Inchi： 1S/C11H14O4/c1-7(2)15-10-6-8(11(12)13)4-5-9(10)14-3/h4-7H,1-3H3,(H,12,13)
• InChI Key： RWEWUTIPMKOWRT-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1OC)C(C)C

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Isopropoxy-4-methoxybenzoic acid

Comprehensive Guide to 3-Isopropoxy-4-methoxybenzoic acid (CAS No. 159783-29-6): Properties, Applications, and Industry Insights

3-Isopropoxy-4-methoxybenzoic acid (CAS No. 159783-29-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-purity intermediates and custom synthesis solutions, this compound has garnered significant attention from researchers and manufacturers alike. Its molecular structure, featuring both isopropoxy and methoxy functional groups, enables unique reactivity, making it a valuable building block for drug discovery and fine chemical production.

One of the most frequently asked questions about 3-Isopropoxy-4-methoxybenzoic acid revolves around its synthetic routes and optimization strategies. Recent advancements in green chemistry have spurred interest in developing eco-friendly protocols for its synthesis, reducing reliance on hazardous reagents. Researchers are also exploring its potential as a ligand in catalytic systems or as a precursor for biodegradable polymers, aligning with the global push toward sustainable chemical processes.

In the pharmaceutical sector, CAS No. 159783-29-6 is often utilized as a key intermediate for designing bioactive molecules. Its benzoic acid core allows for easy derivatization, enabling the creation of compounds with tailored pharmacokinetic properties. For instance, derivatives of this compound have shown promise in modulating enzyme activity or serving as prodrugs, addressing challenges like oral bioavailability—a hot topic in drug formulation discussions.

The agrochemical industry leverages 3-Isopropoxy-4-methoxybenzoic acid for developing crop protection agents. Its structural motifs are integral to synthesizing herbicides and plant growth regulators, particularly in formulations targeting resistance management. With increasing regulatory scrutiny on environmental persistence, this compound’s potential for low-toxicity derivatives is under active investigation.

From a commercial perspective, suppliers of 159783-29-6 emphasize batch-to-batch consistency and regulatory compliance, critical for industries requiring GMP-grade materials. Analytical techniques like HPLC and NMR are routinely employed to verify purity, while QbD (Quality by Design) principles guide its scalable production. These practices resonate with current trends in traceability and supply chain transparency.

Emerging applications in material science further highlight the adaptability of 3-Isopropoxy-4-methoxybenzoic acid. Its incorporation into liquid crystals or coating additives demonstrates utility beyond traditional domains. Such innovations align with searches for multifunctional additives and high-performance materials, reflecting cross-industry demand.

In summary, 3-Isopropoxy-4-methoxybenzoic acid (CAS No. 159783-29-6) stands at the intersection of scientific innovation and industrial utility. Its role in addressing challenges like sustainable synthesis, drug development bottlenecks, and agrochemical efficacy ensures its relevance in evolving markets. For professionals seeking reliable sourcing or technical data, this compound remains a focal point of modern chemical research.